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Compound of Interest

Compound Name: 4-Methoxy-d3-toluene-2,3,5,6-d4

Cat. No.: B597649

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular weight and key chemical
properties of the isotopically labeled compound, 4-Methoxy-d3-toluene-2,3,5,6-d4.

Compound Identification

The compound 4-Methoxy-d3-toluene-2,3,5,6-d4 is a deuterated analog of 4-methylanisole.
Isotopic labeling is a critical technique in pharmacokinetic studies, metabolic profiling, and as
internal standards in quantitative mass spectrometry.

Identifier Value

Chemical Name 4-Methoxy-d3-toluene-2,3,5,6-d4
1-Methoxy-4-(methyl-d3)benzene-2,3,5,6-d4, 4-

Synonyms )
Methylanisole-d7

CAS Number 1219798-94-3[1][2]

Chemical Formula CsH3D70 or CD30CeD4CH3[2][3]

Molecular Weight 129.21 g/mol [1]

Calculation of Molecular Weight
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The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For isotopically labeled compounds, the mass of the specific isotopes must be used for an
accurate calculation.

Methodology:
The calculation methodology involves:

« ldentifying the number of atoms of each element and isotope in the chemical formula
(CsHsD~O).

e Multiplying the count of each atom by its respective atomic weight.
e Summing the results to obtain the final molecular weight.

The atomic weights used for this calculation are presented in the table below. The atomic
weight of Deuterium (D or 2H) is approximately 2.014 u.

Data Presentation: Atomic Composition and Weight Calculation

Element/isotop Atomic Weight  Subtotal (
Symbol Count

e (g/mol) g/mol )
Carbon C 8 12.011 96.088
Hydrogen

) H 3 1.008 3.024
(Protium)
Deuterium D 7 2.014 14.098
Oxygen O 1 15.999 15.999
Total 129.209

Note: The calculated value of 129.209 g/mol is consistent with the commonly cited value of
129.21 g/mol .

Experimental Protocols
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While the molecular weight provided is a calculated, theoretical value, its experimental
verification is typically achieved through mass spectrometry.

Protocol Outline: Molecular Weight Verification by Mass Spectrometry

o Sample Preparation: A dilute solution of 4-Methoxy-d3-toluene-2,3,5,6-d4 is prepared in a
suitable volatile solvent (e.g., methanol, acetonitrile).

« lonization: The sample is introduced into the mass spectrometer and ionized. Electron
lonization (EI) or a soft ionization technique like Electrospray lonization (ESI) can be used.

e Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)
by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

e Detection: The detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion [M]* or a related adduct (e.g., [M+H]*). The m/z value of this peak provides the
experimental molecular weight of the compound. For high-resolution mass spectrometry
(HRMS), this value can be determined with high precision and accuracy, allowing for
confirmation of the elemental composition.

Visualization of Calculation Workflow

The following diagram illustrates the logical workflow for calculating the molecular weight of the
target compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b597649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Carbon (C) Hydrogen (H) Deuterium (D) Oxygen (O)
8x12.011 = 96.088 3x1.008 =3.024 7 x2.014 = 14.098 1x 15.999 = 15.999

Total Molecular Weight
129.209 g/mol

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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